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Compound of Interest

Compound Name: Methyl 2-cyclopentylacetate

Cat. No.: B1590561 Get Quote

2,4-Diamino-6-phenyl-1,3,5-triazine, more commonly known as Benzoguanamine, is a

heterocyclic organic compound and a key derivative of melamine.[1] Structurally, it is related to

melamine with one of the amino groups substituted by a phenyl group.[2] This substitution is

pivotal, as it modulates the molecule's reactivity and imparts unique properties to the materials

derived from it. While its CAS Number is 91-76-9, its significance extends far beyond simple

identification, positioning it as a critical component in the synthesis of advanced polymers and

as a versatile intermediate in the production of various chemicals.[3]

This guide serves as a technical exploration for researchers and development professionals,

delving into the core properties of Benzoguanamine, its mechanism of action in polymer

systems, its diverse applications, and the scientific principles that govern its utility. We will

move beyond a mere listing of facts to explain the causality behind its performance, particularly

in the realm of thermosetting resins, where it serves as a crucial cross-linking agent and

modifier.[4]

Physicochemical Properties and Identification
Benzoguanamine is a white, crystalline powder that is stable under normal conditions.[5] Its

characteristics are similar to melamine, though the presence of the phenyl group makes it less

alkaline and alters its solubility profile. It is a weak base, insoluble in water but soluble in

ethanol, ether, and dilute hydrochloric acid.[6]
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Property Value Source(s)

IUPAC Name
6-Phenyl-1,3,5-triazine-2,4-

diamine
[2]

Synonym(s)
Benzoguanamine, 2,4-

Diamino-6-phenyl-s-triazine
[7]

CAS Number 91-76-9 [2][8]

Molecular Formula C₉H₉N₅ [2][8]

Molecular Weight 187.20 g/mol [8]

Appearance White crystalline powder/solid [8][9]

Melting Point 224-228 °C [9]; 219-221 °C

Density 1.42 g/cm³ [2][9]

Water Solubility 320 mg/L at 25°C (Very Poor) [10][11]

pKa 4.22 ± 0.10 (Predicted) [10]

Core Application in Polymer Chemistry:
Benzoguanamine-Formaldehyde (BF) Resins
The primary industrial application of Benzoguanamine is in the manufacturing of thermosetting

resins, specifically Benzoguanamine-Formaldehyde (BF) resins.[12] These aminoplasts are

used extensively in high-performance coatings, laminates, and adhesives.[1][3]

Benzoguanamine acts as a cross-linking agent and modifier for alkyd, acrylic, and other

formaldehyde-based resins, significantly enhancing their thermoset properties.[8][13]

The Crosslinking Mechanism: A Two-Stage Process
The formation of a stable, three-dimensional thermoset network from Benzoguanamine and

formaldehyde is a controlled, two-stage process analogous to the curing of melamine-

formaldehyde resins.[12]

Stage 1: Hydroxymethylation: The process begins with the electrophilic addition of

formaldehyde to the amino groups of the Benzoguanamine molecule. This reaction, typically
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catalyzed by a change in pH, forms hydroxymethyl (-CH₂OH) intermediates.[12]

Stage 2: Condensation and Etherification: In the second stage, the hydroxymethylated

Benzoguanamine intermediates undergo condensation reactions. This involves the reaction

of a methylol group with an amino group to form a methylene bridge (-CH₂-), or the reaction

of two methylol groups to form a dimethylene ether bridge (-CH₂-O-CH₂-), both releasing a

molecule of water.[12] This continued polycondensation builds a highly crosslinked, durable

polymer network.[12]
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Caption: The industrial synthesis route for Benzoguanamine.

In recent years, more environmentally friendly or "green" synthesis methods have been

explored. Research has demonstrated that 2,4-diamino-1,3,5-triazines can be prepared

efficiently by reacting dicyandiamide with nitriles under microwave irradiation, which

significantly reduces reaction times and the need for solvents. [14][15]

Safety and Handling
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While invaluable in industrial settings, Benzoguanamine is a chemical that requires careful

handling. It is classified as harmful if swallowed or inhaled. [5][16]

Toxicity Metric Value Species Source(s)

LD₅₀ (Oral) 1231-1470 mg/kg Rat [2][5]

LD₅₀ (Dermal) 933 mg/kg Rat [5]

| LC₅₀ (Inhalation) | 2.932 mg/L (4 h) | Rat | [5]|

Handling and Storage Guidelines:

Personal Protective Equipment (PPE): Wear appropriate protective eyeglasses or chemical

safety goggles, gloves, and clothing to prevent skin and eye contact. [5][17]In environments

with dust, use a NIOSH/MSHA-approved respirator. [5][16]* Ventilation: Use with adequate

ventilation to minimize inhalation of dust. [17]* Storage: Store in a cool, dry, and well-

ventilated area, away from heat sources and strong oxidizing agents. [8][16]Keep containers

tightly closed. [1]* Environmental Precautions: The substance is considered harmful to

aquatic organisms and may cause long-term adverse effects in the aquatic environment. [5]

[6][10]Avoid release into the environment. [10][16]

Conclusion
2,4-Diamino-6-phenyl-1,3,5-triazine is a cornerstone chemical in the field of thermosetting

polymers. Its unique structure, balancing the reactive amino groups with a stabilizing and

flexibilizing phenyl group, allows for the precise engineering of material properties. From

enhancing the durability of automotive coatings to forming the backbone of high-strength

laminates, Benzoguanamine's role is both critical and diverse. A thorough understanding of its

crosslinking chemistry, synthetic pathways, and safety protocols is essential for researchers

and professionals seeking to leverage its capabilities in the development of next-generation

materials.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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